3,4,5-trimethoxy-N-(4-phenylbutyl)benzamide
Overview
Description
3,4,5-trimethoxy-N-(4-phenylbutyl)benzamide, also known as TPH-1 inhibitor, is a chemical compound that has been studied for its potential therapeutic applications in various fields.
Mechanism of Action
3,4,5-trimethoxy-N-(4-phenylbutyl)benzamide inhibitor works by inhibiting the activity of the enzyme tryptophan hydroxylase 1 (this compound), which is responsible for the synthesis of serotonin. By inhibiting this compound, this compound inhibitor reduces the production of serotonin, which has been implicated in various diseases such as cancer, neurological disorders, and cardiovascular diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound inhibitor has various biochemical and physiological effects. In cancer research, this compound inhibitor has been shown to inhibit the growth and metastasis of cancer cells by reducing the production of serotonin. In neurological disorders, this compound inhibitor has been shown to improve mood and reduce anxiety by reducing the production of serotonin. In cardiovascular diseases, this compound inhibitor has been shown to reduce hypertension and improve heart function by reducing the production of serotonin.
Advantages and Limitations for Lab Experiments
3,4,5-trimethoxy-N-(4-phenylbutyl)benzamide inhibitor has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action, making it easy to study. It is also highly selective for this compound, which reduces the risk of off-target effects. However, this compound inhibitor has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, its potency and efficacy may vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for the study of 3,4,5-trimethoxy-N-(4-phenylbutyl)benzamide inhibitor. One direction is to further explore its potential therapeutic applications in cancer, neurological disorders, and cardiovascular diseases. Another direction is to study its long-term effects and potential side effects. Additionally, further research is needed to optimize its potency and efficacy for different cell types and experimental conditions.
Conclusion:
In conclusion, this compound inhibitor is a promising compound with potential therapeutic applications in various fields. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its use in different settings.
Scientific Research Applications
3,4,5-trimethoxy-N-(4-phenylbutyl)benzamide inhibitor has been studied for its potential therapeutic applications in various fields such as cancer, neurological disorders, and cardiovascular diseases. In cancer research, this compound inhibitor has been shown to inhibit the growth and metastasis of various cancer cells. In neurological disorders, this compound inhibitor has been studied for its potential to treat depression, anxiety, and other mood disorders. In cardiovascular diseases, this compound inhibitor has been studied for its potential to reduce hypertension and improve heart function.
properties
IUPAC Name |
3,4,5-trimethoxy-N-(4-phenylbutyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO4/c1-23-17-13-16(14-18(24-2)19(17)25-3)20(22)21-12-8-7-11-15-9-5-4-6-10-15/h4-6,9-10,13-14H,7-8,11-12H2,1-3H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSPOLZHWNJQRBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NCCCCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47198672 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.